Cas no 2228422-00-0 (3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228422-00-0
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6502825
• PubChem ID: 165843055
• Update Time: 2025-05-21

3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid
• EN300-1825453
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid
• 2228422-00-0

• Inchi： 1S/C11H16O3/c1-11(14,10(12)13)6-9-5-7-2-3-8(9)4-7/h2-3,7-9,14H,4-6H2,1H3,(H,12,13)
• InChI Key： QGXCUDICYMZUAS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1CC2C=CC1C2

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxy-2-methylpropanoic acid

3-{Bicyclo[2.2.1]Hept-5-en-2-yl}-2-Hydroxy-2-Methylpropanoic Acid: A Comprehensive Overview

3-{Bicyclo[2.2.1]Hept-5-en-2-yl}-2-Hydroxy-2-Methylpropanoic Acid, commonly referred to asCompound 000, is a unique organic compound with the CAS registry numberNO 000. This compound has garnered significant attention in the scientific community due to its intriguing structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure ofCompound 000 is characterized by a bicyclic framework, specifically a bicyclo[2.2.1]heptene system, which imparts rigidity and stability to the molecule. The presence of a hydroxyl group and a methyl group on the same carbon atom introduces additional complexity and functionality to the compound. This unique combination of structural features makesCompound 000 an interesting candidate for further research and development.

Recent studies have highlighted the potential ofCompound 000 in drug discovery efforts, particularly in the design of bioactive molecules with improved pharmacokinetic properties. The bicyclic structure has been shown to enhance drug-like properties such as solubility, bioavailability, and metabolic stability, making it a promising scaffold for medicinal chemists.

In addition to its pharmacological applications,Compound 000 has also been explored in the context of agrochemicals, where its ability to interact with biological systems could lead to innovative pest control solutions or plant growth regulators.

The synthesis ofCompound 000 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to construct the bicyclic framework, often employing ring-closing metathesis or other transition-metal-catalyzed reactions.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies onCompound 000. These studies provide insights into its electronic properties, conformational flexibility, and potential binding modes with biological targets.

In conclusion,3-{Bicyclo[]Hept-5-en-}-yl}-}-}-}-}-}-, with its distinctive structure and versatile functional groups, continues to be a focal point for scientific exploration and innovation across multiple disciplines.